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Compound of Interest

6-Hydroxy-2,4,5-
Compound Name:
triaminopyrimidine sulfate

Cat. No.: B140154

This technical guide provides a comprehensive overview of 2,4,5-Triamino-6-hydroxypyrimidine
sulfate, a key chemical intermediate in the pharmaceutical industry. The document is intended
for researchers, scientists, and drug development professionals, offering detailed information
on its chemical structure, properties, synthesis, and applications, with a particular focus on its
role as a purine riboswitch agonist.

Chemical Structure and Properties

2,4,5-Triamino-6-hydroxypyrimidine sulfate is a pyrimidine derivative with the chemical formula
C4H7NsO - H2SO0a. It is also known by several synonyms, including 6-Hydroxy-2,4,5-
triaminopyrimidine sulfate and is recognized by the CAS Number 35011-47-3.[1][2][3] The
molecule features a pyrimidine ring substituted with three amino groups and one hydroxyl
group. The sulfate salt form enhances its stability.[3]

The structure of 2,4,5-Triamino-6-hydroxypyrimidine allows for tautomerism, existing in both
keto and enol forms.[1] X-ray diffraction studies of the related free base reveal a triclinic crystal
system.[1]

Below is a visual representation of the chemical structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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